Cas no 1369533-83-4 ((S)-2-Chloroglutaric acid)

• Product Name: (S)-2-Chloroglutaric acid
• CAS No: 1369533-83-4
• MF: C₅H₇ClO₄
• MW: 166.559681177139
• CID: 5039968
• PubChem ID: 56971796
• Update Time: 2026-02-28

(S)-2-Chloroglutaric acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Chloropentanedioic acid
• (S)-2-Chloroglutaric acid
• S-2-CHLOROGLUTARIC ACID
• (2S)-2-chloropentanedioic acid
• [S,(?)]-2-Chloroglutaric acid
• 1369533-83-4
• (S)-2-Chloropentanedioicacid
• BS-53291
• E76878
• 4189-03-1
• MFCD11870122

• Inchi： 1S/C5H7ClO4/c6-3(5(9)10)1-2-4(7)8/h3H,1-2H2,(H,7,8)(H,9,10)/t3-/m0/s1
• InChI Key： KJFNGSHVXRYBEJ-VKHMYHEASA-N
• SMILES： Cl[C@H](C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 166.0032864g/mol
• Monoisotopic Mass: 166.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74.6

Additional information on (S)-2-Chloroglutaric acid

Introduction to (S)-2-Chloroglutaric Acid (CAS No. 1369533-83-4)

(S)-2-Chloroglutaric acid, identified by its CAS number 1369533-83-4, is a significant compound in the field of chemo-biopharmaceuticals. This enantiomer-specific compound has garnered attention due to its unique structural and functional properties, which make it a valuable intermediate in various synthetic pathways and biological applications. The stereochemistry of the molecule, particularly the (S)-configuration, plays a crucial role in its interaction with biological systems, influencing its efficacy and selectivity in pharmaceutical formulations.

The synthesis and application of (S)-2-chloroglutaric acid have been extensively studied in recent years, with researchers exploring its potential in drug development and metabolic engineering. One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. For instance, it serves as a precursor in the production of certain amino acids and other organic compounds that are essential for life processes. This makes (S)-2-chloroglutaric acid a cornerstone in the chemical industry, particularly for companies specializing in fine chemicals and pharmaceuticals.

Recent advancements in biocatalysis have opened new avenues for the production of (S)-2-chloroglutaric acid. By leveraging enzymatic pathways, researchers have been able to achieve higher yields and purities of the compound, reducing the need for harsh chemical conditions. This shift towards greener chemistry aligns with global efforts to minimize environmental impact while maintaining high standards of product quality. The use of biocatalysts not only improves efficiency but also reduces waste, making the process more sustainable and economically viable.

In the realm of pharmaceuticals, (S)-2-chloroglutaric acid has shown promise as a key intermediate in the synthesis of drugs targeting various diseases. Its chiral center allows for the development of enantiomerically pure compounds, which are often more effective and have fewer side effects compared to racemic mixtures. For example, studies have demonstrated its utility in the production of antiviral and anticancer agents, where the precise stereochemistry of the molecule is critical for its biological activity. This has spurred interest among medicinal chemists to explore new derivatives and analogs of (S)-2-chloroglutaric acid.

The analytical characterization of (S)-2-chloroglutaric acid is another area where significant progress has been made. Modern techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have enabled researchers to elucidate its structure and purity with remarkable accuracy. These tools are essential for ensuring that the compound meets stringent quality standards before it is used in further applications. Additionally, computational methods like molecular modeling have been employed to predict the behavior of (S)-2-chloroglutaric acid in different environments, aiding in the design of experiments and optimization of synthetic routes.

The industrial production of (S)-2-chloroglutaric acid also involves considerations regarding scalability and cost-effectiveness. Process optimization is key to achieving high yields while minimizing production costs. This includes optimizing reaction conditions such as temperature, pressure, and catalyst loading, as well as improving purification techniques to enhance product purity. Advances in continuous flow chemistry have provided new opportunities for scaling up production efficiently without compromising on quality.

In conclusion, (S)-2-Chloroglutaric acid (CAS No. 1369533-83-4) is a versatile and important compound with wide-ranging applications in chemo-biopharmaceuticals. Its unique stereochemistry and functional properties make it indispensable in drug development, metabolic engineering, and fine chemical synthesis. The ongoing research into its synthesis, applications, and characterization underscores its significance in modern chemistry. As methodologies continue to evolve, particularly in biocatalysis and green chemistry, the potential uses for this compound are likely to expand even further.